2-(2-Furyl)quinoline-4-carboxylic acid chloride

• Molecular Formula: C14H8ClNO2
• Molecular Weight: 257.67 g/mol
• IUPAC Name: 2-(furan-2-yl)quinoline-4-carbonyl chloride
• InChI: InChI=1S/C14H8ClNO2/c15-14(17)10-8-12(13-6-3-7-18-13)16-11-5-2-1-4-9(10)11/h1-8H
• InChI Key: CTLNLWGWMZGQMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC(=N2)C3=CC=CO3)C(=O)Cl

Description

2-(2-Furyl)quinoline-4-carboxylic acid chloride is a useful research compound. Its molecular formula is C14H8ClNO2 and its molecular weight is 257.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.2 ml (60.4 mmol) of oxalyl chloride were dissolved in 70 ml of CH2Cl2. The solution was cooled at −10° C. and 8.5 g (35.5 mmol) of 2-(2-furyl)quinoline-4-carboxylic acid were added portionwise. The reaction mixture was left overnight at room temperature and then evaporated to dryness to yield 9.2 g of the title compound, used without further purification.